Cas no 1222475-77-5 (3-EpiMeliasenin B)

• Product Name: 3-EpiMeliasenin B
• CAS No: 1222475-77-5
• MF: C₃₀O₄
• MW: 424.318607330322
• CID: 836884
• PubChem ID: 75149272
• Update Time: 2025-04-19

3-EpiMeliasenin B Chemical and Physical Properties

Names and Identifiers

• 3-EpiMeliasenin B
• (3alpha,13alpha,14beta,16beta,17alpha,20S)-3,16-Dihydroxy-6-oxolanosta-7,24-dien-21-oic acid gamma-lactone
• 1222475-77-5
• CID 102004566
• FS-9384
• (2S,4S,7R,8S,9S,12R,13R,16R,18R)-16-hydroxy-2,9,13,17,17-pentamethyl-7-(4-methylpent-3-enyl)-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-1(20)-ene-6,19-dione
• AKOS032961824

• Inchi： 1S/C30O4/c1-17(2)9-8-10-18-24-22(34-26(18)33)16-30(7)20-15-21(31)25-27(3,4)23(32)12-13-28(25,5)19(20)11-14-29(24,30)6
• InChI Key： VOJNFYKYGDPXJQ-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C][C]1C(=O)O[C]2[C]C3(C([C]12)([C])[C][C][C]1C3=[C]C([C]2C1([C])[C][C][C]([O])C2([C])[C])=O)[C])/[C] |^1:0,2,5,9,13,14,17,19,21,23,26,27,29,30,32,33,^4:3,4,10,15,16,24,25|

Computed Properties

• Exact Mass: 468.32400
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 600.7±55.0 °C at 760 mmHg
• Flash Point: 190.8±25.0 °C
• PSA: 63.60000
• LogP: 6.02940
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

3-EpiMeliasenin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids